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Compound of Interest

Compound Name: 2-Amino-5-bromopyrimidine

Cat. No.: B017363 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 2-Amino-5-bromopyrimidine, a key intermediate in the development of

pharmaceuticals and agrochemicals. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Core Properties
2-Amino-5-bromopyrimidine is a heterocyclic compound featuring a pyrimidine ring

substituted with an amino group and a bromine atom. Its chemical structure is foundational for

the synthesis of a variety of biologically active molecules.

Data Presentation: Chemical and Physical Properties

The fundamental properties of 2-Amino-5-bromopyrimidine are summarized in the table

below for easy reference.
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Property Value Citations

Molecular Formula C4H4BrN3 [1][2][3][4]

Molecular Weight 174.00 g/mol [1][2][3][4]

CAS Number 7752-82-1 [1][2][4]

Appearance
White to light yellow or orange-

green powder/crystal
[2][3]

Melting Point 241-243 °C [2][4][5]

Purity ≥98% (GC) [2]

InChI Key
UHRHPPKWXSNZLR-

UHFFFAOYSA-N
[1][3][4]

SMILES Nc1ncc(Br)cn1 [3][4]

Experimental Protocols
The following section details a common laboratory-scale synthesis of 2-Amino-5-
bromopyrimidine.

Synthesis of 2-Amino-5-bromopyrimidine

This protocol describes the bromination of 2-aminopyrimidine using N-bromosuccinimide (NBS)

as the brominating agent.

Materials:

2-aminopyrimidine (2.5g, 26.29mmol)

Acetonitrile (25mL)

N-bromosuccinimide (NBS) (4.6g, 27.9mmol)

Ice bath

Water (100 mL)
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Filtration apparatus

Vacuum drying oven

Procedure:

Dissolve 2-aminopyrimidine (2.5g, 26.29mmol) in acetonitrile (25mL) in a suitable reaction

flask.[5][6]

Cool the solution in an ice bath.[5][6]

Slowly add N-bromosuccinimide (4.6g, 27.9mmol) to the cooled solution.[5][6]

Stir the reaction mixture in the dark at room temperature overnight.[5][6]

After the reaction is complete, remove the solvent under reduced pressure.[5][6]

Wash the resulting solid with water (100 mL).[5][6]

Collect the solid product by suction filtration.[5][6]

Dry the product in vacuo to yield 2-Amino-5-bromopyrimidine as a white solid.[5][6] The

reported yield for this procedure is 97%.[5][6]

Applications in Synthesis
2-Amino-5-bromopyrimidine is a versatile building block in organic synthesis. It serves as a

crucial intermediate in the preparation of various compounds with potential biological activity.[2]

Notably, it is utilized in the synthesis of:

Pyridine, pyrimidine, and pyridinone C-nucleoside phosphoramidites.[4][5][6]

2-phthalimido-5-bromopyrimidine.[4][5][6]

Sulfanilamides and amino acids that incorporate the pyrimidine ring system, which are

investigated as potential antiviral agents.[4][5][6]
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Its role as an intermediate is critical in the development of antiviral and anticancer agents, as

well as in the formulation of herbicides and fungicides for agricultural applications.[2]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-Amino-5-
bromopyrimidine.

Reactants Reaction Workup & Purification Product

2-aminopyrimidine
Dissolve in
Acetonitrile

N-bromosuccinimide

Add NBSCooling
(Ice Bath)

Stir Overnight
(Dark, RT)

Solvent Removal
(Reduced Pressure)

Wash with
Water

Suction
Filtration

Drying
(in vacuo) 2-Amino-5-bromopyrimidine

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-5-bromopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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